molecular formula C9H5NOS B8571278 8H-Thieno[2,3-b]pyrrolidine-8-one

8H-Thieno[2,3-b]pyrrolidine-8-one

Cat. No. B8571278
M. Wt: 175.21 g/mol
InChI Key: KMEIZAJBOLMJKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8H-Thieno[2,3-b]pyrrolidine-8-one is a useful research compound. Its molecular formula is C9H5NOS and its molecular weight is 175.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8H-Thieno[2,3-b]pyrrolidine-8-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8H-Thieno[2,3-b]pyrrolidine-8-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H5NOS

Molecular Weight

175.21 g/mol

IUPAC Name

thieno[2,3-b]pyrrolizin-8-one

InChI

InChI=1S/C9H5NOS/c11-8-6-2-1-4-10(6)7-3-5-12-9(7)8/h1-5H

InChI Key

KMEIZAJBOLMJKI-UHFFFAOYSA-N

Canonical SMILES

C1=CN2C3=C(C(=O)C2=C1)SC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

This compound can also be obtained by using N-[3-(pyrrol-1-yl)thiophen-2-ylcarbonyl]morpholine (Preparation 12) and N-[3-(pyrrol-1-yl)thiophen-2-ylcarbonyl]piperidine (Preparation 13) as starting materials.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.